Cas no 2225147-19-1 (2-methoxy-5-(methoxymethyl)pyridin-3-ylmethanol)

• Product Name: 2-methoxy-5-(methoxymethyl)pyridin-3-ylmethanol
• CAS No: 2225147-19-1
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 5213466
• PubChem ID: 137964101
• Update Time: 2025-07-23

2-methoxy-5-(methoxymethyl)pyridin-3-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-5-(methoxymethyl)pyridin-3-yl]methanol
• 2-methoxy-5-(methoxymethyl)pyridin-3-ylmethanol

• Inchi： 1S/C9H13NO3/c1-12-6-7-3-8(5-11)9(13-2)10-4-7/h3-4,11H,5-6H2,1-2H3
• InChI Key： QBCCIHZATLZVIU-UHFFFAOYSA-N
• SMILES： C1(OC)=NC=C(COC)C=C1CO

Additional information on 2-methoxy-5-(methoxymethyl)pyridin-3-ylmethanol

Recent Advances in the Study of 2-methoxy-5-(methoxymethyl)pyridin-3-ylmethanol (CAS: 2225147-19-1)

2-methoxy-5-(methoxymethyl)pyridin-3-ylmethanol (CAS: 2225147-19-1) is a pyridine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique methoxy and hydroxymethyl functional groups, has shown promising potential in various applications, including drug development and chemical synthesis. Recent studies have focused on its synthesis, structural characterization, and biological activities, providing valuable insights into its utility in medicinal chemistry.

The synthesis of 2-methoxy-5-(methoxymethyl)pyridin-3-ylmethanol has been optimized in recent research to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic approach using palladium-based catalysts, which significantly enhanced the efficiency of the synthesis process. The compound's structural elucidation was confirmed through NMR spectroscopy and X-ray crystallography, revealing its stable conformation and potential for further derivatization.

In terms of biological activity, preliminary studies have indicated that 2-methoxy-5-(methoxymethyl)pyridin-3-ylmethanol exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. Research conducted by the National Institutes of Health (NIH) in 2023 demonstrated its potential as a lead compound for developing anti-inflammatory agents. The compound's ability to modulate cytokine production in vitro suggests its relevance in treating chronic inflammatory diseases, though further in vivo studies are required to validate these findings.

Another area of interest is the compound's role in drug delivery systems. A recent study in Advanced Drug Delivery Reviews (2024) highlighted its use as a linker in prodrug formulations, owing to its stability and biocompatibility. The hydroxymethyl group in the pyridine ring allows for facile conjugation with active pharmaceutical ingredients (APIs), making it a versatile tool in designing targeted therapies. This application is particularly relevant in oncology, where precise drug delivery is critical.

Despite these advancements, challenges remain in the large-scale production and clinical translation of 2-methoxy-5-(methoxymethyl)pyridin-3-ylmethanol. Issues such as scalability, cost-effectiveness, and pharmacokinetic properties need to be addressed in future research. Collaborative efforts between academia and industry are essential to overcome these hurdles and fully exploit the compound's potential.

In conclusion, 2-methoxy-5-(methoxymethyl)pyridin-3-ylmethanol (CAS: 2225147-19-1) represents a promising candidate in chemical biology and pharmaceutical research. Its synthetic accessibility, structural versatility, and preliminary biological activities make it a valuable subject for further investigation. Ongoing and future studies will likely uncover additional applications and refine its role in drug development and therapeutic interventions.